Cas no 2228782-35-0 (3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol)

• Product Name: 3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol
• CAS No: 2228782-35-0
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• CID: 6054999
• PubChem ID: 165615251
• Update Time: 2025-10-29

3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol
• EN300-1809350
• 2228782-35-0

• Inchi： 1S/C10H14FNO/c1-7-2-3-9(11)4-10(7)8(5-12)6-13/h2-4,8,13H,5-6,12H2,1H3
• InChI Key： HYXGYXJASGERRJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(C)=C(C=1)C(CO)CN

Computed Properties

• Exact Mass: 183.105942232g/mol
• Monoisotopic Mass: 183.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol

Recent Advances in the Study of 3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol (CAS: 2228782-35-0)

3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol (CAS: 2228782-35-0) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of central nervous system (CNS) drugs. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and potential pharmacological applications.

One of the most notable advancements in the study of 3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol is its role in the synthesis of β-adrenergic receptor agonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a critical building block for the development of selective β2-adrenergic agonists, which are used to treat conditions such as asthma and chronic obstructive pulmonary disease (COPD). The study highlighted the compound's unique stereochemistry, which allows for high selectivity and reduced off-target effects.

In addition to its applications in β-adrenergic agonists, 3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol has also been investigated for its potential in neuropharmacology. A recent preprint on bioRxiv reported that derivatives of this compound exhibit promising activity as modulators of serotonin receptors, suggesting potential applications in the treatment of mood disorders such as depression and anxiety. The study utilized in vitro assays and molecular docking simulations to elucidate the compound's binding affinity and mechanism of action.

The synthetic pathways for 3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol have also been optimized in recent years. A 2022 paper in Organic Process Research & Development described a scalable and cost-effective method for its production, employing catalytic asymmetric hydrogenation as a key step. This advancement is expected to facilitate larger-scale production and further pharmacological studies of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of 3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol-based therapeutics. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed in future research. Ongoing studies are focusing on structural modifications to enhance the compound's pharmacokinetic properties while retaining its pharmacological efficacy.

In conclusion, 3-amino-2-(5-fluoro-2-methylphenyl)propan-1-ol (CAS: 2228782-35-0) represents a versatile and promising scaffold in medicinal chemistry. Its applications in the development of β-adrenergic agonists and serotonin receptor modulators highlight its potential to address unmet medical needs. Continued research and optimization of its synthetic and pharmacological properties are expected to yield significant advancements in the coming years.